1-Prop-2-enoyl-N-(1,1,1-trifluorobutan-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-prop-2-enoyl-N-(1,1,1-trifluorobutan-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H19F3N2O2/c1-3-10(13(14,15)16)17-12(20)9-5-7-18(8-6-9)11(19)4-2/h4,9-10H,2-3,5-8H2,1H3,(H,17,20)
• InChI Key: MXELGOUEHGWFQM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(F)(F)F)NC(=O)C1CCN(CC1)C(=O)C=C
• Molecular Formula: C13H19F3N2O2
• Molecular Weight: 292.30 g/mol

Description

1-Prop-2-enoyl-N-(1,1,1-trifluorobutan-2-yl)piperidine-4-carboxamide is a chemical compound that has gained attention due to its potential applications in scientific research. It is a piperidine derivative that has been synthesized through various methods and has shown promising results in its mechanism of action, biochemical, and physiological effects.

Mechanism of Action

The mechanism of action of 1-Prop-2-enoyl-N-(1,1,1-trifluorobutan-2-yl)piperidine-4-carboxamide is not fully understood. However, it has been proposed that it may act by modulating ion channels and receptors, which may lead to its anti-tumor, anti-inflammatory, and anti-viral effects.
Biochemical and Physiological Effects:
1-Prop-2-enoyl-N-(1,1,1-trifluorobutan-2-yl)piperidine-4-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of tumor cells, reduce inflammation, and inhibit the replication of viruses. It has also been shown to modulate ion channels and receptors, which may lead to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Prop-2-enoyl-N-(1,1,1-trifluorobutan-2-yl)piperidine-4-carboxamide in lab experiments is its potential as a modulator of ion channels and receptors. This may lead to its potential as a therapeutic agent for various diseases. However, one of the limitations of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the study of 1-Prop-2-enoyl-N-(1,1,1-trifluorobutan-2-yl)piperidine-4-carboxamide. One direction is to further study its mechanism of action and its potential as a modulator of ion channels and receptors. Another direction is to study its potential as a therapeutic agent for various diseases, including cancer, inflammation, and viral infections. Additionally, further research can be done to optimize the synthesis of this compound to make it more accessible and cost-effective for lab experiments.

Synthesis Methods

The synthesis of 1-Prop-2-enoyl-N-(1,1,1-trifluorobutan-2-yl)piperidine-4-carboxamide has been achieved through various methods. One of the methods involves the reaction of 4-piperidone hydrochloride with 1,1,1-trifluoro-2-iodoethene followed by the reaction with 2-propenoyl chloride. Another method involves the reaction of 4-piperidone hydrochloride with 1,1,1-trifluoro-2-iodoethene followed by the reaction with 2-propenoyl chloride in the presence of a base. These methods have been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

1-Prop-2-enoyl-N-(1,1,1-trifluorobutan-2-yl)piperidine-4-carboxamide has shown potential in various scientific research applications. It has been studied for its potential as an anti-tumor agent, anti-inflammatory agent, and anti-viral agent. It has also been studied for its potential as a modulator of ion channels and receptors.